N-(2-furylmethyl)-2-{[2-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]thio}acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[[2-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H23N3O3S/c1-16-8-10-17(11-9-16)22-24(31-15-21(28)25-14-20-7-4-12-30-20)27-23(26-22)18-5-3-6-19(13-18)29-2/h3-13H,14-15H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key: ZYVCNMOELFSFFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N=C(N2)C3=CC(=CC=C3)OC)SCC(=O)NCC4=CC=CO4
• Molecular Formula: C24H23N3O3S
• Molecular Weight: 433.5 g/mol

Description

N-(2-furylmethyl)-2-{[2-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]thio}acetamide is a useful research compound. Its molecular formula is C24H23N3O3S and its molecular weight is 433.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties

The compound falls within a broader category of chemicals that have been studied for their unique chemical properties and potential applications. Research on related compounds, such as imidazole derivatives and thiazole derivatives, has demonstrated the versatility of these chemical frameworks for various scientific applications. For example, studies on the synthesis and properties of related compounds highlight their potential in creating novel materials with specific desired properties, such as antimicrobial or anticancer activities (Vlasova, Aleksandrov, & El’chaninov, 2010).

Antimicrobial Applications

One of the notable applications of compounds related to "N-(2-furylmethyl)-2-{[2-(3-methoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]thio}acetamide" is in the development of new antimicrobial agents. Research has shown that derivatives of imidazoles and thiazoles possess significant antimicrobial properties, making them candidates for developing new treatments for infections caused by resistant microorganisms. For instance, the synthesis and antimicrobial evaluation of novel bis-α,β-unsaturated ketones and related derivatives have shown promising results against various pathogens (Altalbawy, 2013).

Anticancer Applications

Research into the anticancer properties of related compounds has also been a significant area of interest. Studies on novel thiazole derivatives, for example, have explored their potential as anticancer agents, highlighting the importance of these compounds in developing new therapeutic strategies against cancer. These studies have involved the synthesis of new compounds and the evaluation of their cytotoxic activities against various cancer cell lines, providing insights into their mechanisms of action and potential efficacy (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Imaging Applications in Medical Diagnostics

Additionally, related compounds have found applications in the development of imaging agents for medical diagnostics. For example, carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives have been synthesized for potential use as PET tracers, demonstrating the role of these compounds in advancing medical imaging technologies and improving disease diagnosis (Gao, Wang, & Zheng, 2016).